[1-(Cyclopropylmethyl)cyclobutyl]methanamine

• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• IUPAC Name: [1-(cyclopropylmethyl)cyclobutyl]methanamine
• InChI: InChI=1S/C9H17N/c10-7-9(4-1-5-9)6-8-2-3-8/h8H,1-7,10H2
• InChI Key: XBURDAJKUPOFLT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CC2CC2)CN

Description

[1-(Cyclopropylmethyl)cyclobutyl]methanamine: is an organic compound with the molecular formula C9H17N It consists of a cyclopropylmethyl group attached to a cyclobutyl ring, which is further connected to a methanamine group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(Cyclopropylmethyl)cyclobutyl]methanamine typically involves the following steps:

Amination: The conversion of the cyclobutyl derivative to the corresponding methanamine.

Industrial Production Methods: Industrial production methods for this compound may involve optimized reaction conditions such as:

Catalysts: Use of specific catalysts to enhance reaction rates.

Temperature and Pressure: Controlled temperature and pressure conditions to ensure high yield and purity.

Purification: Techniques like distillation or recrystallization to purify the final product.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [1-(Cyclopropylmethyl)cyclobutyl]methanamine can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others under specific conditions.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Solvents: Common solvents include ethanol, methanol, and dichloromethane.

Major Products:

Oxidation Products: Formation of corresponding ketones or carboxylic acids.

Reduction Products: Formation of amines or alcohols.

Substitution Products: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry:

Synthesis of Complex Molecules: Used as an intermediate in the synthesis of more complex organic molecules.

Catalysis: Potential use in catalytic reactions due to its unique structure.

Biology:

Biochemical Studies: Investigated for its interactions with biological molecules and potential biochemical applications.

Medicine:

Pharmaceutical Research: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry:

Material Science:

Mechanism of Action

The mechanism of action of [1-(Cyclopropylmethyl)cyclobutyl]methanamine involves its interaction with molecular targets such as enzymes or receptors. The compound may exert its effects through:

Binding to Enzymes: Modulating enzyme activity by binding to active sites.

Receptor Interaction: Acting as an agonist or antagonist at specific receptors, influencing cellular pathways.

Comparison with Similar Compounds

• [1-(Phenoxymethyl)cyclopropyl]methanamine
• [1-(4-Chlorophenyl)cyclopropyl]methanamine
• [1-(4-Fluorobenzyl)cyclobutyl]methanamine

Comparison:

• Structural Differences: Variations in the substituents attached to the cyclopropyl or cyclobutyl rings.
• Reactivity: Differences in reactivity due to the presence of electron-donating or electron-withdrawing groups.
• Applications: Unique applications based on the specific structural features and reactivity of each compound.

This detailed article provides a comprehensive overview of [1-(Cyclopropylmethyl)cyclobutyl]methanamine, covering its preparation, chemical reactions, scientific applications, mechanism of action, and comparison with similar compounds